Cas no 164797-59-5 (4H,6H-furo2,3-cfuran-3-carboxylic acid)

• Product Name: 4H,6H-furo2,3-cfuran-3-carboxylic acid
• CAS No: 164797-59-5
• MF: C₇H₆O₄
• MW: 154.120142459869
• CID: 904843
• PubChem ID: 15201043
• Update Time: 2025-07-11

4H,6H-furo2,3-cfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,6-dihydro-Furo[3,4-b]furan-3-carboxylic acid
• null
• Furo[3,4-b]furan-3-carboxylic acid, 4,6-dihydro- (9CI)
• 4H,6H-furo2,3-cfuran-3-carboxylic acid
• PS-19119
• 4,6-dihydrofuro[3,4-b]furan-3-carboxylic acid
• DB-276619
• 4H,6H-FURO[2,3-C]FURAN-3-CARBOXYLIC ACID
• 164797-59-5
• AKOS027399775
• SCHEMBL16415937
• F89537
• EN300-1657663
• FURO[3,4-B]FURAN-3-CARBOXYLIC ACID, 4,6-DIHYDRO-
• 4,6-dihydrofuro[3,4-b]furan-3-carboxylicacid
• Z1255433186

• Inchi： 1S/C7H6O4/c8-7(9)5-2-11-6-3-10-1-4(5)6/h2H,1,3H2,(H,8,9)
• InChI Key： SARLSCVUZGILKG-UHFFFAOYSA-N
• SMILES： O1CC2=C(C(C(=O)O)=CO2)C1

Computed Properties

• Exact Mass: 154.02658
• Monoisotopic Mass: 154.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• PSA: 59.67

Additional information on 4H,6H-furo2,3-cfuran-3-carboxylic acid

4H,6H-Furo[2,3-c]furan-3-carboxylic Acid: A Comprehensive Overview

The compound 4H,6H-Furo[2,3-c]furan-3-carboxylic Acid (CAS No. 164797-59-5) is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its fused bicyclic structure, which consists of a furan ring system and a carboxylic acid functional group. The furan moiety in the molecule contributes to its aromaticity and stability, while the carboxylic acid group imparts acidic properties, making it versatile for various applications.

Recent studies have highlighted the potential of 4H,6H-Furo[2,3-c]furan-3-carboxylic Acid in drug discovery and material synthesis. Researchers have explored its ability to act as a precursor for more complex molecules, leveraging its structural flexibility. For instance, the compound has been utilized in the synthesis of bioactive agents targeting specific enzymes and receptors. Its unique electronic properties also make it a candidate for applications in optoelectronic materials, where its conjugated system can influence light absorption and emission characteristics.

The synthesis of 4H,6H-Furo[2,3-c]furan-3-carboxylic Acid involves a multi-step process that typically begins with the preparation of simpler furan derivatives. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize yield and purity. These methods not only enhance the efficiency of production but also align with green chemistry principles by minimizing waste and energy consumption.

One of the most promising areas of research involving this compound is its role in biochemistry. Studies have shown that 4H,6H-Furo[2,3-c]furan-3-carboxylic Acid exhibits moderate inhibitory activity against certain enzymes associated with inflammatory pathways. This suggests potential applications in anti-inflammatory drug development. Furthermore, its ability to interact with cellular receptors makes it a valuable tool for studying molecular recognition processes.

In terms of material science, the compound's aromaticity and conjugation make it an interesting candidate for use in organic semiconductors. Researchers have investigated its electronic properties in thin-film transistor (TFT) applications, where its performance under various conditions has been promising. The integration of this compound into organic electronics could pave the way for more efficient devices with tailored functionalities.

The environmental impact of 4H,6H-Furo[2,3-c]furan-3-carboxylic Acid has also been a topic of interest. Studies on its biodegradation and toxicity profiles indicate that it poses minimal risk to aquatic ecosystems when used responsibly. This aligns with growing industry trends toward sustainable chemical practices and eco-friendly product development.

Looking ahead, the continued exploration of 4H,6H-Furo[2,3-c]furan-3-carboxylic Acid is expected to uncover new applications across diverse fields. Its structural versatility and unique chemical properties position it as a valuable asset in both academic research and industrial innovation.